Cas no 888419-01-0 (N-(4-amino-2-{(diethylcarbamoyl)methylsulfanyl}-6-oxo-1,6-dihydropyrimidin-5-yl)-4-ethoxybenzamide)

• Product Name: N-(4-amino-2-{(diethylcarbamoyl)methylsulfanyl}-6-oxo-1,6-dihydropyrimidin-5-yl)-4-ethoxybenzamide
• CAS No: 888419-01-0
• MF: C₁₉H₂₅N₅O₄S
• MW: 419.49790263176
• CID: 6093244
• PubChem ID: 135700987
• Update Time: 2025-07-01

N-(4-amino-2-{(diethylcarbamoyl)methylsulfanyl}-6-oxo-1,6-dihydropyrimidin-5-yl)-4-ethoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-(4-amino-2-{(diethylcarbamoyl)methylsulfanyl}-6-oxo-1,6-dihydropyrimidin-5-yl)-4-ethoxybenzamide
• Benzamide, N-[4-amino-2-[[2-(diethylamino)-2-oxoethyl]thio]-1,6-dihydro-6-oxo-5-pyrimidinyl]-4-ethoxy-
• AKOS024616796
• 888419-01-0
• N-(4-amino-2-((2-(diethylamino)-2-oxoethyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)-4-ethoxybenzamide
• AB00687010-01
• F1880-1149
• N-[4-amino-2-[2-(diethylamino)-2-oxoethyl]sulfanyl-6-oxo-1H-pyrimidin-5-yl]-4-ethoxybenzamide

• Inchi： 1S/C19H25N5O4S/c1-4-24(5-2)14(25)11-29-19-22-16(20)15(18(27)23-19)21-17(26)12-7-9-13(10-8-12)28-6-3/h7-10H,4-6,11H2,1-3H3,(H,21,26)(H3,20,22,23,27)
• InChI Key： YMSCLDBEPDRPEW-UHFFFAOYSA-N
• SMILES： C(NC1C(=O)NC(SCC(N(CC)CC)=O)=NC=1N)(=O)C1=CC=C(OCC)C=C1

Computed Properties

• Exact Mass: 419.16272547g/mol
• Monoisotopic Mass: 419.16272547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 9
• Complexity: 682
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 151Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on N-(4-amino-2-{(diethylcarbamoyl)methylsulfanyl}-6-oxo-1,6-dihydropyrimidin-5-yl)-4-ethoxybenzamide

N-(4-amino-2-{(diethylcarbamoyl)methylsulfanyl}-6-oxo-1,6-dihydropyrimidin-5-yl)-4-ethoxybenzamide: A Comprehensive Overview

N-(4-amino-2-{(diethylcarbamoyl)methylsulfanyl}-6-oxo-1,6-dihydropyrimidin-5-yl)-4-ethoxybenzamide, commonly referred to by its CAS number 888419-01-0, is a complex organic compound with significant potential in the field of medicinal chemistry. This compound belongs to the class of benzamides and features a dihydropyrimidine ring system, which is known for its role in various pharmacological activities. The molecule's structure is characterized by the presence of an ethoxy group attached to the benzene ring and a diethylcarbamoyl methyl sulfanyl group, which adds complexity to its chemical profile.

Recent studies have highlighted the importance of dihydropyrimidine derivatives in drug discovery, particularly in the development of kinase inhibitors and other bioactive molecules. The N-(4-amino...benzamide compound has shown promising results in preclinical models, suggesting its potential as a therapeutic agent in oncology and neurodegenerative diseases. Researchers have utilized advanced computational methods, such as molecular docking and quantum mechanics, to elucidate the binding interactions of this compound with target proteins, providing insights into its mechanism of action.

The synthesis of N-(4-amino...benzamide involves a multi-step process that incorporates various coupling reactions and protecting group strategies. The use of microwave-assisted synthesis has been reported to enhance reaction efficiency and yield, making this compound more accessible for further research. Its physicochemical properties, including solubility and stability, have been thoroughly investigated to optimize its formulation for drug delivery systems.

In terms of biological activity, this compound has demonstrated potent inhibitory effects against several key enzymes involved in cellular signaling pathways. For instance, it has shown selective inhibition of cyclin-dependent kinases (CDKs), which are critical targets in cancer therapy. Additionally, studies have revealed its ability to modulate other therapeutic targets, such as histone deacetylases (HDACs), suggesting its potential in epigenetic therapy.

The structural versatility of N-(4-amino...benzamide has also made it a valuable tool in combinatorial chemistry and library design. Researchers have explored various analogs by modifying substituents on the benzene ring or the dihydropyrimidine core to enhance potency and selectivity. These efforts have led to the identification of several lead compounds with improved pharmacokinetic profiles.

Looking ahead, the continued exploration of N-(4-amino...benzamide and its derivatives holds great promise for advancing drug development pipelines. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its translation into clinical applications. As research progresses, this compound will undoubtedly play a pivotal role in addressing unmet medical needs across diverse therapeutic areas.